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Get Quote

The table below summarizes the core chemical and physical properties of palitantin as established by

research and commercial chemical databases [1].

Property Detail

CAS Number 15265-28-8 [1]

Molecular Formula C₁₄H₂₂O₄ [1]

Molecular Weight 254.32 g/mol [1]

Melting Point 169 °C (ethyl acetate) [1]

Specific Rotation [α] = +4.4° (c = 0.8 in CHCl₃) [1]

Physical Form White solid [1]

Solubility Soluble in DMSO [1]

Storage Store at -20°C [1]

Biological Activities and Assay Data
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Palitantin exhibits a range of biological activities. The table below quantifies its effects in various bioassays

[1] [2] [3].

Bioactivity Assay Detail / Target Result / IC₅₀ Value

Antiprotozoal Against Leishmania brasiliensis Active [2] [4]

Enzyme Inhibition HIV-1 Integrase (3'-processing) 350 µM [1]

Enzyme Inhibition HIV-1 Integrase (Strand transfer) 268 µM [1]

Enzyme Inhibition Acetylcholinesterase (AChE) 79 nM [3]

Enzyme Inhibition Protein Tyrosine Phosphatase 1B (PTP1B) 7.9 µM [3]

Antifungal Against Cladosporium cucumerinum Weak activity [3]

Biosynthesis and Experimental Production

Palitantin is a polyketide metabolite originally isolated from various Penicillium species. Its biosynthetic

pathway and production methods have been extensively studied.

Biosynthesis: Studies using ¹³C-, ²H-, and ¹⁸O₂-labelled acetates have confirmed that palitantin is

biosynthesized in Penicillium brefeldianum via a polyketide pathway without aromatic intermediates

[5]. The diagram below illustrates this pathway.
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Biosynthetic pathway of palitantin from acetate precursors.

Strain Sourcing & Cultivation: Recent research utilizes specific fungal strains for production. The

strain Penicillium sp. AMF1a has been reported to produce the (+)-enantiomer of palitantin [3].

Cultivation is typically performed in submerged culture [4].

Yield Optimization: A 2025 study applied Design of Experiments (DoE) methodology to optimize

the production of palitantin in Penicillium sp. AMF1a, achieving a yield of 160 mg/L. This represents

a significant improvement, providing a robust method for obtaining larger quantities of the metabolite

for further research and derivative synthesis [6] [3].

Extraction & Isolation: The general workflow involves extracting the fungal culture with ethyl

acetate (EtOAc), followed by defatting of the crude extract. Subsequent purification employs a

combination of chromatographic techniques, including column chromatography on cyanopropyl-

bonded silica gel and gel filtration chromatography on Sephadex LH-20, culminating in

recrystallization to obtain pure palitantin [3].
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Protocol for Derivatization and Bioactivity Assessment

To enhance and explore new bioactivities, a semi-synthesis approach can be used to create palitantin

derivatives.

Derivative Synthesis: The carbonyl group of palitantin serves as a key site for chemical modification.

Reduction: Sodium borohydride (NaBH₄) reduction of palitantin produces isomeric palitantols

[3].
Hydrazone Formation: Condensation with hydrazines, such as 4-

(trifluoromethyl)benzohydrazide, can produce (Z)- and (E)-isomeric hydrazone derivatives [6]
[3].

Bioactivity Assessment: Derivatives can be screened in various bioassays. Notably, while palitantin

itself showed weak or no antibacterial/antiplasmodial activity in one study, its (Z)-palifluorin

hydrazone derivative exhibited moderate antiplasmodial activity, and the (E)-isomer showed weak

antibacterial activity against E. faecalis and S. aureus. This highlights the potential of derivatization

to generate more active compounds [6].

Research Applications and Notes

Dereplication: Palitantin is commonly used as a standard in the dereplication of natural products
via LC-DAD-TOFMS to avoid re-isolation of known compounds [1].
Stereochemistry Note: The absolute configuration of natural palitantin can vary; recent studies

differentiate between the (+)- and (-)-enantiomers. The optimized production from Penicillium sp.
AMF1a yields (+)-palitantin [3].

SAR Insight: The bioactivity of palitantin derivatives suggests that modifying the core structure,
particularly at the carbonyl group, can significantly alter and potentially improve its biological activity

profile [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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